Cas no 1251020-06-0 (3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836))
3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836) Chemical and Physical Properties
Names and Identifiers
-
- 7-BOC-3-BROMO-8,9-DIHYDRO-5H-[1,2,4]TRIAZOLO[4,3-D][1,4]DIAZEPINE
- 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836)
- 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester
- tert-butyl 3-bromo-8,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7(6H)-carboxylate
-
- Inchi: 1S/C11H17BrN4O2/c1-11(2,3)18-10(17)15-5-4-8-13-14-9(12)16(8)7-6-15/h4-7H2,1-3H3
- InChI Key: HGFYKMIOCPRKGC-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC2=NN=C(Br)N2CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037930-1g |
7-Boc-3-bromo-8,9-dihydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine |
1251020-06-0 | 95% | 1g |
$701.68 | 2023-09-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD181399-1g |
tert-Butyl 3-bromo-8,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7(6H)-carboxylate |
1251020-06-0 | 97% | 1g |
¥4858.0 | 2023-04-04 | |
| 1PlusChem | 1P00HIJT-50mg |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 50mg |
$300.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-100mg |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 100mg |
$418.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-250mg |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 250mg |
$588.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-500mg |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 500mg |
$888.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-1g |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 1g |
$1122.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-2.5g |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 2.5g |
$2139.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-5g |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 5g |
$3134.00 | 2024-07-10 | |
| 1PlusChem | 1P00HIJT-10g |
3-BROMO-4,5,7,8-TETRAHYDRO-1,2,3A,6-TETRAAZA-AZULENE-6-CARBOXYLIC ACID TERT-BUTYL ESTER |
1251020-06-0 | 95% | 10g |
$4614.00 | 2023-12-25 |
3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836) Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836)
3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester (WX140836): A Comprehensive Overview
The 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester, with CAS No. 1251020-06-0, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Known by its abbreviated name WX140836, this compound belongs to the class of tetraaza-azulene derivatives, which are increasingly studied for their potential applications in drug discovery and material science.
One of the key features of WX140836 is its unique molecular structure, which combines a bromo-substituted tetraaza-azulene core with a tert-butyl ester functional group. This structural arrangement imparts specific chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given the growing demand for novel therapeutic agents in areas such as oncology and neurology.
The synthesis of 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester involves multi-step organic reactions, often starting from readily available precursors. Its CAS No. 1251020-06-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases. The compound’s stability under standard laboratory conditions makes it a practical choice for further derivatization and scale-up processes.
In recent years, the interest in tetraaza-azulene derivatives has surged due to their potential in addressing unmet medical needs. For instance, the WX140836 scaffold has been explored in the context of kinase inhibitors, a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various malignancies. The ability of WX140836 to serve as a precursor for kinase-targeting molecules aligns with the current trend toward personalized medicine and targeted therapies.
Beyond pharmaceuticals, 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester has also found applications in material science. Its conjugated system and heteroatom-rich structure make it a candidate for developing organic electronic materials, such as light-emitting diodes (LEDs) and sensors. This dual applicability in both life sciences and advanced materials underscores its versatility and broad appeal.
The market for WX140836 and related compounds is expanding, driven by the increasing investment in drug discovery and high-performance materials. Suppliers and manufacturers are focusing on optimizing production processes to meet the rising demand while ensuring high purity and consistency. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the quality of CAS No. 1251020-06-0, ensuring compliance with industry standards.
For researchers and industry professionals, understanding the structure-activity relationship (SAR) of WX140836 is crucial. Modifications to its core structure can lead to significant changes in biological activity or material properties, making it a fertile ground for innovation. Computational chemistry and molecular modeling are often used to predict these effects, reducing the time and cost associated with experimental trials.
In summary, 3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester (WX140836) is a compound of immense scientific and commercial value. Its CAS No. 1251020-06-0 serves as a gateway to exploring its diverse applications, from pharmaceutical intermediates to advanced materials. As research continues to uncover new possibilities, WX140836 is poised to remain at the forefront of innovation in chemistry and beyond.
1251020-06-0 (3-Bromo-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140836)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)